Cas no 23199-34-0 (6H-Purin-6-one-8-14C,1,7-dihydro- (9CI))

• Product Name: 6H-Purin-6-one-8-14C,1,7-dihydro- (9CI)
• CAS No: 23199-34-0
• MF: C₅H₄N₄O
• MW: 138.104001045227
• CID: 251835
• PubChem ID: 136636086
• Update Time: 2025-04-19

6H-Purin-6-one-8-14C,1,7-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one-8-14C,1,7-dihydro- (9CI)
• [8]Paracyclophan
• [8]paracyclophane
• [8-14C]-hypoxanthine
• {8}paracyclophane
• < 8> -Paracyclophan
• < 8> paracyclophane
• < 8-14C> -hypoxanthine
• AC1L3CJP
• Bicyclo(8.2.2)tetradeca-10,12,13-triene
• Bicyclo[8.2.2]tetradeca-10,12,13-triene
• CTK8I8027
• HYPOXANTHINE,[8-14C]
• 23199-34-0

• Inchi： 1S/C5H4N4O/c10-5-3-4(7-1-6-3)8-2-9-5/h1-2H,(H2,6,7,8,9,10)/i1+2
• InChI Key： FDGQSTZJBFJUBT-NJFSPNSNSA-N
• SMILES： O=C1C2=C(N=CN1)N=[14CH]N2

Computed Properties

• Exact Mass: 138.042
• Monoisotopic Mass: 138.042
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 70.1Ų

6H-Purin-6-one-8-14C,1,7-dihydro- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：−20°C